molecular formula C22H20N2O5 B4060680 4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide

4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide

Cat. No. B4060680
M. Wt: 392.4 g/mol
InChI Key: KVIMJJNKWCRHFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide, also known as BZENP, is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in the field of medicine, specifically in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide is not fully understood. However, research studies have suggested that it may work by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. It may also work by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide has been found to have several biochemical and physiological effects. Research studies have shown that it can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce the levels of reactive oxygen species (ROS) in cells. It has also been found to have an analgesic effect and can reduce pain in animal models.

Advantages and Limitations for Lab Experiments

4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It has also been found to have low toxicity, making it safe for use in animal studies. However, there are also some limitations to using 4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its efficacy in treating various diseases.

Future Directions

There are several future directions for the research and development of 4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide. One potential direction is to further investigate its antitumor activity and explore its potential as a cancer treatment. Another direction is to study its anti-inflammatory and analgesic properties and develop it as a new drug for the treatment of pain and inflammation. Additionally, further research is needed to determine its antibacterial and antifungal properties and its potential as a new antibiotic.

Scientific Research Applications

4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide has been found to have potential applications in the field of medicine, specifically in the development of new drugs for the treatment of various diseases. Research studies have shown that 4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide has antitumor activity and can inhibit the growth of cancer cells. It has also been found to have potential as an anti-inflammatory and analgesic agent. Additionally, 4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.

properties

IUPAC Name

3-ethoxy-N-(4-nitrophenyl)-4-phenylmethoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H20N2O5/c1-2-28-21-14-17(8-13-20(21)29-15-16-6-4-3-5-7-16)22(25)23-18-9-11-19(12-10-18)24(26)27/h3-14H,2,15H2,1H3,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KVIMJJNKWCRHFC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])OCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H20N2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

392.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.